Cas no 1221171-97-6 (2-Chloro-6-(trifluoromethoxy)isonicotinic acid)

• Product Name: 2-Chloro-6-(trifluoromethoxy)isonicotinic acid
• CAS No: 1221171-97-6
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD22571780
• CID: 2083259
• PubChem ID: 49871102
• Update Time: 2025-05-23

2-Chloro-6-(trifluoromethoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(trifluoromethoxy)isonicotinic acid
• 1221171-97-6
• 2-Chloro-6-(trifluoromethoxy)-4-pyridinecarboxylic acid
• FD10674
• 4-Pyridinecarboxylic acid, 2-chloro-6-(trifluoromethoxy)-
• UCKPXDJIXHZKPQ-UHFFFAOYSA-N
• SCHEMBL2303677
• 2-chloro-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• DB-303184
• MFCD22571780
• SY267487
• CS-0457252
• DTXSID201204677
• 2-Chloro-6-(trifluoromethoxy)isonicotinic acid

• MDL： MFCD22571780
• Inchi： 1S/C7H3ClF3NO3/c8-4-1-3(6(13)14)2-5(12-4)15-7(9,10)11/h1-2H,(H,13,14)
• InChI Key： UCKPXDJIXHZKPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 240.9753551g/mol
• Monoisotopic Mass: 240.9753551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Chloro-6-(trifluoromethoxy)isonicotinic acid

2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1221171-97-6, commonly referred to as 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique chemical structure, which incorporates a chlorine atom at the 2-position and a trifluoromethoxy group at the 6-position of the isonicotinic acid backbone. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Additionally, the chlorine substituent at the 2-position contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and other non-covalent interactions.

One of the most promising areas of research involving this compound is its application in anti-cancer drug design. Researchers have explored its potential as a lead compound for developing inhibitors of key enzymes involved in cancer cell proliferation. For instance, studies have shown that 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid can modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression. By inhibiting HDACs, this compound may induce cancer cell apoptosis and inhibit tumor growth.

Beyond its pharmacological applications, 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The trifluoromethoxy group enhances the molecule's electron-deficient nature, which is desirable for certain electronic applications. Furthermore, its structural flexibility allows for easy integration into larger molecular frameworks, enabling the creation of advanced materials with tailored properties.

The synthesis of 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution reactions and the chlorination at the 2-position using electrophilic substitution strategies. Recent advancements in catalysis have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of environmental impact, researchers have also examined the biodegradability and toxicity profiles of 2-Chloro-6-(Trifluoromethoxy)Isonicotinic Acid. Initial findings suggest that while it exhibits moderate biodegradation under aerobic conditions, further studies are required to fully understand its environmental fate. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications align with safety and sustainability standards.

Looking ahead, collaborations between academic institutions and industry partners are expected to drive further innovation in this area. The integration of computational chemistry tools with experimental approaches will likely accelerate the discovery of new derivatives with enhanced properties. Additionally, advancements in green chemistry will play a pivotal role in minimizing the environmental footprint associated with the synthesis and use of this compound.